3-(Tert-Butyl)-1-Methyl-1H-Pyrazole-5-Carbonyl Chloride
CAS No.: 160842-62-6
Cat. No.: VC20902366
Molecular Formula: C9H13ClN2O
Molecular Weight: 200.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 160842-62-6 |
|---|---|
| Molecular Formula | C9H13ClN2O |
| Molecular Weight | 200.66 g/mol |
| IUPAC Name | 5-tert-butyl-2-methylpyrazole-3-carbonyl chloride |
| Standard InChI | InChI=1S/C9H13ClN2O/c1-9(2,3)7-5-6(8(10)13)12(4)11-7/h5H,1-4H3 |
| Standard InChI Key | SJGURXGUNLVMAQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=NN(C(=C1)C(=O)Cl)C |
| Canonical SMILES | CC(C)(C)C1=NN(C(=C1)C(=O)Cl)C |
Introduction
3-(Tert-Butyl)-1-Methyl-1H-Pyrazole-5-Carbonyl Chloride, also known as 5-Tert-butyl-2-methylpyrazole-3-carbonyl chloride, is a chemical compound with the CAS number 160842-62-6. It belongs to the class of pyrazoles, which are heterocyclic aromatic compounds containing a five-membered ring with two nitrogen atoms.
SMILES Notation:
CC(C)(C)C1=NN(C(=C1)C(=O)Cl)C
This notation provides a concise way to describe the molecular structure using short strings.
Safety Considerations
Handling 3-(Tert-butyl)-1-methylpyrazolecarbonylchloride requires caution due to its hazardous nature:
Hazards Identification:
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Causes severe skin burns and eye damage (Category H314).
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Harmful if swallowed (Category H302), harmful in contact with skin (Category H312), harmful if inhaled (Category H332) .
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First aid measures include flushing affected areas immediately with water and seeking medical attention promptly .
Precautions:
Wear protective gloves/protective clothing/eye protection/face protection when handling this substance . Avoid exposure to moist air or water as it can lead to decomposition into hazardous products like hydrogen chloride gas .
Applications
While specific applications are not widely detailed in public literature, compounds like these are generally used as intermediates in organic synthesis within pharmaceuticals or agrochemical industries due to their reactivity towards nucleophiles.
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